Cas no 1384592-24-8 (2-(4-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)-N-(cyanomethyl)acetamide)

• Product Name: 2-(4-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)-N-(cyanomethyl)acetamide
• CAS No: 1384592-24-8
• MF: C₁₄H₁₆ClN₃O
• MW: 277.749341964722
• CID: 6032097
• PubChem ID: 72138715
• Update Time: 2025-06-09

2-(4-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)-N-(cyanomethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)-N-(cyanomethyl)acetamide
• 1384592-24-8
• Z1159184467
• AKOS033120510
• EN300-26687938
• 2-(4-CHLORO-3,3-DIMETHYL-2H-INDOL-1-YL)-N-(CYANOMETHYL)ACETAMIDE

• Inchi： 1S/C14H16ClN3O/c1-14(2)9-18(8-12(19)17-7-6-16)11-5-3-4-10(15)13(11)14/h3-5H,7-9H2,1-2H3,(H,17,19)
• InChI Key： QSUXPIHHCHAWJS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(C)(C)CN2CC(NCC#N)=O

Computed Properties

• Exact Mass: 277.0981898g/mol
• Monoisotopic Mass: 277.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.1Ų

Additional information on 2-(4-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)-N-(cyanomethyl)acetamide

Introduction to 2-(4-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)-N-(cyanomethyl)acetamide (CAS No. 1384592-24-8)

2-(4-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)-N-(cyanomethyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1384592-24-8, belongs to a class of molecules that exhibit promising characteristics for further development into therapeutic agents. The presence of a substituted indole core and a cyanomethylacamide moiety makes this molecule an intriguing candidate for various pharmacological applications.

The indole ring system is a well-documented scaffold in medicinal chemistry, known for its role in the synthesis of numerous bioactive compounds. Specifically, the 4-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl moiety in this compound introduces specific electronic and steric properties that can influence its interactions with biological targets. The chloro substituent at the 4-position enhances the lipophilicity of the molecule, while the dimethyl group at the 3-position provides steric hindrance that can modulate binding affinity. These features are critical in designing molecules with optimized pharmacokinetic profiles.

The N-(cyanomethyl)acetamide portion of the molecule adds another layer of complexity, contributing to its potential bioactivity. The cyanomethyl group is known to participate in various hydrogen bonding interactions and can serve as a pharmacophore in drug design. This functional group has been explored in numerous drug candidates due to its ability to enhance binding affinity and selectivity. The acetamide moiety further enhances solubility and bioavailability, making it an attractive feature for pharmaceutical development.

Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents. For instance, modifications of the indole scaffold have led to compounds with anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution pattern in 2-(4-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)-N-(cyanomethyl)acetamide suggests that it may exhibit similar biological activities. Preliminary computational studies have indicated that this compound may interact with various protein targets, including enzymes and receptors involved in critical biological pathways.

In vitro studies have begun to explore the potential of this compound as a lead molecule for drug development. Initial assays have shown promising results in terms of binding affinity and selectivity for certain biological targets. These findings are particularly exciting as they suggest that further optimization could lead to a potent and selective therapeutic agent. The combination of structural features such as the chloro-substituted indole ring and the cyanomethylacamide moiety provides a unique framework for designing molecules with tailored pharmacological properties.

The synthesis of 2-(4-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)-N-(cyanomethyl)acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex indole core, highlighting the expertise required in this field. The successful synthesis of this compound underscores its importance as a building block for further pharmaceutical research.

The potential applications of this compound are vast and span multiple therapeutic areas. Given its structural similarities to known bioactive molecules, it is reasonable to hypothesize that it could be developed into treatments for diseases such as cancer, inflammation-related disorders, and infectious diseases. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. However, the initial findings are encouraging and warrant continued investigation.

The development of new pharmaceuticals is a complex process that requires extensive research and collaboration across various disciplines. The study of compounds like 2-(4-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)-N-(cyanomethyl)acetamide exemplifies the importance of interdisciplinary approaches in drug discovery. By combining insights from organic chemistry, pharmacology, and computational biology, researchers can accelerate the development of novel therapeutic agents that address unmet medical needs.

In conclusion, 2-(4-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)-N-(cyanomethyl)acetamide (CAS No. 1384592-24-8) is a promising compound with significant potential for pharmaceutical applications. Its unique structural features make it an attractive candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover its biological activities and mechanisms of action, this compound is poised to play a crucial role in future drug discovery efforts.